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A comprehensive guide validating the antibacterial efficacy of the novel synthetic antimicrobial

peptide (AMP), Antibacterial Agent 185 (also referred to as WW-158), is now available for

researchers, scientists, and drug development professionals. This guide provides a detailed

comparison of its activity against other antimicrobial peptides, supported by experimental data,

to aid in the evaluation of its therapeutic potential.

Antibacterial Agent 185 is a novel, synthetically designed antimicrobial peptide engineered for

an optimal balance of hydrophilic and hydrophobic properties. This design contributes to its

potent antimicrobial activity against a range of bacteria, including antibiotic-resistant strains.

Comparative Antibacterial Efficacy
The in vitro antibacterial activity of Antibacterial Agent 185 was evaluated against both Gram-

positive and Gram-negative bacteria and compared with Pexiganan, a well-characterized

broad-spectrum antimicrobial peptide. Minimum Inhibitory Concentration (MIC) and Minimum

Bactericidal Concentration (MBC) values were determined following standardized protocols.

Table 1: Comparative MIC and MBC Values of Antibacterial Agent 185 and Pexiganan
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Organism Antibacterial Agent 185 Pexiganan

MIC (µM) MBC (µM)

Gram-Positive

Staphylococcus aureus (ATCC

29215)
25[1] 25[1]

Methicillin-Resistant S. aureus

(MRSA) (ATCC BAA-41)
35[1] 35[1]

Gram-Negative

Escherichia coli (ATCC 25922) 30[1][2] 30[1][2]

Extended-Spectrum β-

Lactamase E. coli (ESBL)
50[1][2] 50[1][2]

Pseudomonas aeruginosa - -

Note: Pexiganan data is presented as the MIC90 (MIC required to inhibit 90% of isolates)

against a broad panel of clinical isolates[3]. Direct comparison of µM and µg/mL requires

knowledge of the molecular weight of Pexiganan.

Synergistic Potential
Studies have indicated that Antibacterial Agent 185 exhibits synergistic or additive effects

when combined with conventional antibiotics. This suggests its potential utility in combination

therapies to enhance efficacy and combat drug resistance.

Mechanism of Action: A Focus on Membrane
Disruption
Antimicrobial peptides, including Antibacterial Agent 185, primarily exert their bactericidal

effects through the disruption of the bacterial cell membrane. The cationic nature of these

peptides facilitates their interaction with the negatively charged components of the bacterial

membrane, leading to pore formation and subsequent cell lysis.
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General Mechanism of Cationic Antimicrobial Peptides
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Workflow for MIC and MBC Determination
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Logical Flow of a Time-Kill Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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